Cas no 1437434-09-7 (7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide)

• Product Name: 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide
• CAS No: 1437434-09-7
• MF: C₈H₆BrClN₂O₂S
• MW: 309.567438602448
• CID: 5180037
• Update Time: 2025-05-28

7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C8H6BrClN2O2S/c1-4-2-5(9)3-6-7(4)11-8(10)12-15(6,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： FFYPXGKOJGPTRE-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Br)=CC(C)=C2N=C(Cl)N1

Additional information on 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

Research Brief on 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS: 1437434-09-7)

7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS: 1437434-09-7) is a heterocyclic compound that has garnered significant attention in recent pharmaceutical and chemical research due to its potential applications in drug discovery and development. This compound belongs to the benzothiadiazine family, which is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of bromo and chloro substituents on the benzothiadiazine core enhances its reactivity and potential for further functionalization, making it a valuable intermediate in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide, with particular emphasis on optimizing its yield and purity. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry have been employed to confirm the structural integrity of the compound. Researchers have also explored its potential as a precursor for the development of novel therapeutic agents, leveraging its unique chemical properties to target specific biological pathways.

One of the key areas of investigation has been the compound's role in modulating enzyme activity, particularly in the context of kinase inhibition. Preliminary in vitro studies suggest that derivatives of 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide exhibit promising inhibitory effects against certain kinases involved in inflammatory and proliferative diseases. These findings open new avenues for the design of kinase-targeted therapies, potentially offering improved efficacy and reduced side effects compared to existing treatments.

In addition to its therapeutic potential, the compound has also been studied for its physicochemical properties, including solubility, stability, and bioavailability. These studies are critical for understanding its behavior in biological systems and for guiding formulation strategies. For instance, researchers have investigated the use of various solvents and excipients to enhance the compound's solubility, which is often a limiting factor in drug development.

Looking ahead, further research is needed to fully elucidate the pharmacological profile of 7-Bromo-3-chloro-5-methyl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide and its derivatives. Future studies should focus on in vivo efficacy and toxicity assessments, as well as the exploration of structure-activity relationships (SAR) to optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications.